Cas no 6291-06-1 (Benzeneacetamide,N-(hydroxymethyl)-)

• Product Name: Benzeneacetamide,N-(hydroxymethyl)-
• CAS No: 6291-06-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00034953
• CID: 517204
• PubChem ID: 138717
• Update Time: 2025-10-30

Benzeneacetamide,N-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-(hydroxymethyl)-
• Phenyl-essigsaeure-(hydroxymethyl-amid);N-Hydroxymethyl-2-phenylacetamide;N-Hydroxymethylphenylacetic acid amide;N-(hydroxymethyl)phenylacetamide;phenyl-acetic acid-(hydroxymethyl-amide);
• N-(Hydroxymethyl)-2-phenylacetamide
• DTXSID90212094
• E76738
• N-Hydroxymethyl-2-phenylacetamide
• 6291-06-1
• AKOS006271757
• NSC 4616
• NSC-4616
• Cyclobutylammonium chloride
• SCHEMBL1454495
• N-(Hydroxymethyl)-Phenylacetamide
• BS-51415
• MFCD00021962
• NSC4616
• N-Hydroxymethylphenylacetamide
• N-(Hydroxymethyl)phenylacetamide

• MDL： MFCD00034953
• Inchi： 1S/C9H11NO2/c11-7-10-9(12)6-8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H,10,12)
• InChI Key： XXBWKSWPAMJCSC-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCO

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.161
• Boiling Point: 398.1°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.554
• PSA: 49.33000
• LogP: 0.68600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Benzeneacetamide,N-(hydroxymethyl)-

Recent Advances in the Study of Benzeneacetamide, N-(hydroxymethyl)- (CAS 6291-06-1): A Comprehensive Research Brief

Benzeneacetamide, N-(hydroxymethyl)- (CAS 6291-06-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in various biochemical pathways. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Benzeneacetamide, N-(hydroxymethyl)-, emphasizing its role as a key intermediate in the production of novel antimicrobial agents. The study demonstrated that the compound's unique hydroxymethyl functional group enhances its reactivity, making it a valuable building block for the development of new drugs. The researchers also noted its stability under various physiological conditions, which is a critical factor for its potential use in pharmaceutical formulations.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The study revealed that Benzeneacetamide, N-(hydroxymethyl)- exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further in vitro and in vivo studies are warranted to fully elucidate its mechanism of action and therapeutic efficacy.

Recent advancements in computational chemistry have also shed light on the molecular interactions of Benzeneacetamide, N-(hydroxymethyl)- with biological targets. A 2023 study utilizing molecular docking simulations identified potential binding sites for the compound on various protein targets, providing insights into its structure-activity relationships. These findings are expected to guide future drug design efforts, particularly in the optimization of its pharmacological properties.

In addition to its therapeutic potential, Benzeneacetamide, N-(hydroxymethyl)- has been studied for its applications in chemical biology. A 2024 report in ACS Chemical Biology highlighted its use as a probe for studying protein-ligand interactions, owing to its ability to form stable covalent adducts with nucleophilic residues. This property makes it a valuable tool for understanding biochemical pathways and identifying new drug targets.

Despite these promising findings, challenges remain in the practical application of Benzeneacetamide, N-(hydroxymethyl)-. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential in drug discovery and development.

In conclusion, Benzeneacetamide, N-(hydroxymethyl)- (CAS 6291-06-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its synthetic utility, biological activities, and potential therapeutic applications. Ongoing research is expected to further explore its mechanistic insights and optimize its properties for clinical use. This brief underscores the importance of continued investigation into this versatile compound, which holds promise for addressing unmet medical needs.